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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

Introduction

Furaltadone is a synthetic nitrofuran antibiotic primarily utilized in research for its broad-

spectrum antibacterial properties against both Gram-positive and Gram-negative bacteria.[1] It

has been notably studied for its effectiveness in treating coccidiosis and intestinal Salmonella

infections.[2][3][4] The mechanism of action involves the inhibition of bacterial protein

synthesis.[1][5] Due to its chemical properties, proper preparation of stock solutions is critical

for ensuring experimental reproducibility and efficacy. These protocols provide detailed

instructions for the preparation, storage, and safe handling of Furaltadone stock solutions for

research applications.

Safety and Handling Precautions

Furaltadone hydrochloride is classified as a hazardous substance and requires careful

handling to minimize exposure.

Hazard Identification: The compound is harmful if swallowed (H302), causes skin irritation

(H315), leads to serious eye irritation (H319), and may cause respiratory irritation (H335).[6]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety goggles or a face shield when handling the solid

compound and its solutions.[6][7]

Ventilation: Handle Furaltadone powder and prepare solutions in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[6][8]

Exposure Response:

If on skin: Wash the affected area thoroughly with soap and water.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[6]

If inhaled: Move the individual to fresh air and keep them in a position comfortable for

breathing.[6]

If swallowed: Rinse the mouth and seek medical attention.[6][8]

Disposal: All waste materials must be disposed of in accordance with local, state, and federal

regulations for hazardous chemical waste.[7]

Data Presentation
The following tables summarize the key quantitative data for the preparation of Furaltadone
stock solutions.

Table 1: Solubility of Furaltadone Hydrochloride
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Solvent Solubility Notes Citations

DMSO
16.67 mg/mL (46.2

mM)

Sonication or gentle

warming is

recommended to aid

dissolution.

[2][3][9]

Water (H₂O)
66 mg/mL (182.95

mM)

Sonication is

recommended.

Solubility may vary.

[2]

Ethanol < 1 mg/mL

Considered insoluble

or only slightly

soluble.

[2]

In Vivo Formulation 1
≥ 1.67 mg/mL (4.63

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

[4][9]

In Vivo Formulation 2
≥ 1.67 mg/mL (4.63

mM)

10% DMSO, 90%

(20% SBE-β-CD in

Saline).

[4][9]

Table 2: Storage and Stability of Furaltadone
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Form
Storage
Temperature

Duration Notes Citations

Solid Powder -20°C 3 years
Store in a tightly

sealed container.
[2]

Stock Solution in

Solvent
-80°C

6 months to 1

year

Aliquot to avoid

repeated freeze-

thaw cycles.

Store sealed,

away from

moisture and

light.

[2][4]

Stock Solution in

Solvent
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

Store sealed,

away from

moisture and

light.

[4][10]

Experimental Protocols
Protocol 1: Preparation of Furaltadone Stock Solution in DMSO (for in vitro use)

This protocol describes the preparation of a 10 mg/mL Furaltadone stock solution in DMSO.

1. Materials and Equipment

Furaltadone hydrochloride (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat
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Sterile microcentrifuge tubes or cryovials for aliquoting

Vortex mixer

Sonicator bath (optional)

Personal Protective Equipment (PPE)

2. Procedure

Preparation: Don all required PPE and perform all manipulations within a chemical fume

hood.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh the

desired amount of Furaltadone hydrochloride powder. For example, to prepare 1 mL of a 10

mg/mL solution, weigh 10 mg of the powder.

Dissolution: Transfer the weighed powder into an appropriately sized sterile tube. Using a

micropipette, add the calculated volume of DMSO to achieve the final concentration of 10

mg/mL (e.g., add 1 mL of DMSO to 10 mg of powder).

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

The solution should be clear and yellow.

Aiding Dissolution (if necessary): If the compound does not dissolve completely, sonicate the

solution in a water bath for 10-15 minutes.[2][3] Gentle warming can also be applied.[11]

Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-

use aliquots in sterile cryovials to prevent degradation from repeated freeze-thaw cycles.[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[2][4] Ensure containers are tightly sealed and protected from

light.[4][9]

Protocol 2: Preparation of Furaltadone Formulation (for in vivo use)

This protocol provides an example of preparing a Furaltadone formulation for animal studies

using a co-solvent system.
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1. Materials and Equipment

Furaltadone hydrochloride stock solution in DMSO (e.g., 16.7 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile conical tubes

Micropipettes and sterile tips

Vortex mixer

2. Procedure

Preparation: Perform all steps under sterile conditions in a laminar flow hood.

Solvent Combination: To prepare 1 mL of a final solution, add the solvents sequentially as

follows. Ensure the solution is clear after each addition before proceeding to the next step.[2]

Add 100 µL of a 16.7 mg/mL Furaltadone DMSO stock solution to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of sterile saline to reach the final volume of 1 mL.

Final Mixing: Vortex the final solution extensively to ensure it is clear and uniformly mixed.

This formulation yields a Furaltadone concentration of 1.67 mg/mL.

Usage: It is highly recommended to prepare this working solution immediately before use.[2]

Do not store this final formulation for extended periods.

Mandatory Visualization
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The following diagram illustrates the general workflow for preparing a Furaltadone stock

solution for research purposes.

Preparation Phase

Dissolution Phase

Final Phase

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Weigh Furaltadone HCl
Powder in Fume Hood

Safety First 3. Add Solvent
(e.g., DMSO)

Transfer Powder
4. Vortex to Dissolve

5. Aid Dissolution
(Sonicate/Warm if needed)Check for

Complete Dissolution 6. Aliquot into
Sterile Vials

Re-mix

Fully Dissolved
7. Store at -20°C or -80°C

(Protect from light)

Click to download full resolution via product page

Caption: Workflow for Furaltadone stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.selleckchem.com/products/furaltadone-hcl.html
https://www.apexbt.com/furaltadone-hcl.html
https://www.benchchem.com/product/b15582989/docs#application-notes-and-protocols-for-furaltadone-stock-solution-preparation
https://www.benchchem.com/product/b15582989/docs#application-notes-and-protocols-for-furaltadone-stock-solution-preparation
https://www.benchchem.com/product/b15582989/docs#application-notes-and-protocols-for-furaltadone-stock-solution-preparation
https://www.benchchem.com/product/b15582989/docs#application-notes-and-protocols-for-furaltadone-stock-solution-preparation
https://www.benchchem.com/product/b15582989?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

